Cas no 338966-98-6 (1-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-1H-PYRROLE)

• Product Name: 1-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-1H-PYRROLE
• CAS No: 338966-98-6
• MF: C₁₃H₁₃Cl₂NO
• MW: 270.154421567917
• CID: 5269652
• Update Time: 2026-03-09

1-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-1H-PYRROLE Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-5-(1H-PYRROL-1-YL)PHENYL ISOPROPYL ETHER
• 1-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-1H-PYRROLE
• 1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-pyrrole
• 1-(2,4-dichloro-5-propan-2-yloxyphenyl)pyrrole

• Inchi： 1S/C13H13Cl2NO/c1-9(2)17-13-8-12(10(14)7-11(13)15)16-5-3-4-6-16/h3-9H,1-2H3
• InChI Key： HIMMDEWJNIABNP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N1C=CC=C1)OC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 4.3
• Topological Polar Surface Area: 14.2

Additional information on 1-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-1H-PYRROLE

Comprehensive Overview of 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole (CAS No. 338966-98-6)

The compound 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole (CAS No. 338966-98-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrrole ring attached to a 2,4-dichloro-5-isopropoxyphenyl group, which contributes to its distinct physicochemical properties. This compound has garnered attention in recent years due to its potential applications in agrochemicals, pharmaceuticals, and material science. Researchers and industry professionals often search for terms like "synthesis of 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole" or "CAS 338966-98-6 applications", reflecting the growing interest in its utility.

One of the key features of 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole is its heterocyclic structure, which combines aromatic and aliphatic components. The pyrrole ring is known for its electron-rich nature, making it a valuable building block in medicinal chemistry. Meanwhile, the dichloro and isopropoxy substituents on the phenyl ring enhance the molecule's stability and lipophilicity. These attributes are particularly relevant in the context of agrochemical formulations, where such compounds are often used as intermediates for crop protection agents. Searches for "pyrrole derivatives in agriculture" or "chlorinated phenyl compounds" frequently align with discussions about this molecule.

In the pharmaceutical sector, 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole has been explored for its potential bioactivity. The combination of the pyrrole core and halogenated phenyl group may offer interactions with biological targets, such as enzymes or receptors. This has led to inquiries like "CAS 338966-98-6 biological activity" or "pyrrole-based drug discovery" in scientific literature. While the compound is not yet a mainstream therapeutic agent, its structural motifs are of interest for designing novel bioactive molecules, especially in the era of precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole involves multi-step organic reactions, including halogenation and etherification. The isopropoxy group, in particular, is introduced through nucleophilic substitution, while the pyrrole ring is typically constructed via condensation or cyclization methods. Researchers often look for "optimized synthesis of CAS 338966-98-6" or "green chemistry approaches for pyrrole derivatives", reflecting the demand for efficient and sustainable synthetic routes. The compound's purity and yield are critical factors, especially for industrial-scale production.

Environmental and regulatory considerations also play a role in the discourse surrounding 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole. As with many halogenated compounds, questions about its biodegradability and ecotoxicity arise. Searches such as "environmental impact of chlorinated pyrroles" or "safety data for CAS 338966-98-6" are common among regulatory bodies and environmental scientists. While the compound is not classified as hazardous under standard guidelines, proper handling and disposal protocols are emphasized in laboratory and industrial settings.

Looking ahead, the versatility of 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole positions it as a candidate for further innovation. Its potential extends beyond traditional applications, with emerging interest in areas like organic electronics and catalysis. The compound's ability to participate in π-stacking interactions, due to its aromatic systems, makes it a subject of study in materials science. Queries such as "pyrrole derivatives in OLEDs" or "CAS 338966-98-6 in material design" underscore this trend. As research continues, the compound may find new roles in advanced technologies.

In summary, 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole (CAS No. 338966-98-6) is a multifaceted compound with significant scientific and industrial relevance. Its structural complexity and functional groups enable diverse applications, from agrochemicals to pharmaceuticals and beyond. By addressing common search queries like "properties of 1-(2,4-Dichloro-5-Isopropoxyphenyl)-1H-Pyrrole" or "uses of CAS 338966-98-6", this overview aims to provide a comprehensive resource for researchers, chemists, and industry stakeholders. The compound's future potential remains an exciting area for exploration and development.